Cas no 884495-39-0 (5-Bromo-2-methoxypyridin-3-amine)

5-Bromo-2-methoxypyridin-3-amine structure
884495-39-0 structure
Product Name:5-Bromo-2-methoxypyridin-3-amine
CAS No:884495-39-0
MF:C6H7BrN2O
MW:203.036580324173
MDL:MFCD07368887
CID:720180
PubChem ID:329771510
Update Time:2024-10-26

5-Bromo-2-methoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-5-bromo-2-methoxypyridine
    • 5-Bromo-2-methoxypyridin-3-amine
    • 3-Pyridinamine,5-bromo-2-methoxy-
    • 5-BROMO-2-METHOXY-3-CYANOPYRIDINE
    • 5-Bromo-2-methoxy-3-pyridinamine
    • C6H7BrN2O
    • 5-BROMO-2-METHOXY-3-AMINOPYRIDINE
    • PubChem17164
    • 3-Amino-5-bromopyridin-2-yl methyl ether
    • 5-BROMO-2-(METHYLOXY)-3-PYRIDINAMINE
    • KSC496K1T
    • HJOOFLFWIISCAI-UHFFFAOYSA-N
    • 5-bromo-2-methoxy-3-pyridylamine
    • EBD46099
    • BBL101326
    • 2-methoxy-3-amino-5-br
    • 5-Bromo-2-methoxy-3-pyridinamine (ACI)
    • 2-Methoxy-3-amino-5-bromopyridine
    • J-518332
    • CS-M0124
    • AKOS005073254
    • A842609
    • 5-bromo-2-methoxy-pyridin-3-amine;5-Bromo-2-methoxy-3-aminopyridine
    • J-517131
    • PB15873
    • J-516960
    • EN300-61899
    • FT-0650023
    • 5-Bromo-2-methoxypyridin-3-amine, AldrichCPR
    • SCHEMBL112761
    • SB10497
    • BDBM626192
    • 2-methoxy-3-amino-5-bromo pyridine
    • AC-9847
    • DTXSID80660560
    • BL007596
    • AM20070288
    • SY022291
    • MFCD07368887
    • BB 0257132
    • 884495-39-0
    • LD-0211
    • DB-082193
    • STL555122
    • DB-025039
    • MDL： MFCD07368887
    • Inchi： 1S/C6H7BrN2O/c1-10-6-5(8)2-4(7)3-9-6/h2-3H,8H2,1H3
    • InChI Key： HJOOFLFWIISCAI-UHFFFAOYSA-N
    • SMILES： BrC1=CN=C(C(=C1)N)OC

Computed Properties

  • Exact Mass: 201.97400
  • Monoisotopic Mass: 201.974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Topological Polar Surface Area: 48.1

Experimental Properties

  • Density: 1.622
  • Melting Point: 53-57°C
  • Boiling Point: 284.5°C at 760 mmHg
  • Flash Point: 125.9°C
  • Refractive Index: 1.602
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 48.14000
  • LogP: 2.01610

5-Bromo-2-methoxypyridin-3-amine Security Information

5-Bromo-2-methoxypyridin-3-amine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-2-methoxypyridin-3-amine Pricemore >>

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5-Bromo-2-methoxypyridin-3-amine Production Method

Production Method 1

67443-38-3 67443-38-3
884495-39-0 884495-39-0
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ;  0 °C → rt
2.1 Reagents: Iron ,  Ammonium chloride Solvents: Water ;  90 °C
Reference
Discovery of benzenesulfonamide derivatives as potent PI3K/mTOR dual inhibitors with in vivo efficacies against hepatocellular carcinoma
Chen, Ying; et al, Bioorganic & Medicinal Chemistry, 2016, 24(5), 957-966

Production Method 2

15862-34-7 15862-34-7
884495-39-0 884495-39-0
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  2 h, reflux
2.1 Solvents: Methanol ;  overnight, rt
3.1 Reagents: Stannous chloride Solvents: Ethyl acetate ;  reflux
Reference
Alkylsulfonamide-containing quinazoline derivatives as potent and orally bioavailable PI3Ks inhibitors
Hei, Yuan-Yuan; et al, Bioorganic & Medicinal Chemistry, 2019, 27(20),

Production Method 3

67443-38-3 67443-38-3
884495-39-0 884495-39-0
Reaction Conditions
1.1 Solvents: Methanol ;  overnight, rt
2.1 Reagents: Stannous chloride Solvents: Ethyl acetate ;  reflux
Reference
Alkylsulfonamide-containing quinazoline derivatives as potent and orally bioavailable PI3Ks inhibitors
Hei, Yuan-Yuan; et al, Bioorganic & Medicinal Chemistry, 2019, 27(20),

Production Method 4

15862-34-7 15862-34-7
884495-39-0 884495-39-0
Reaction Conditions
1.1 Reagents: Silver carbonate Solvents: Chloroform ;  48 h, rt
2.1 Reagents: Stannous chloride Solvents: Ethyl acetate ;  4 h, reflux
2.2 Reagents: Sodium hydroxide Solvents: Water
Reference
[11C]GSK2126458 and [18F]GSK2126458, the first radiosynthesis of new potential PET agents for imaging of PI3K and mTOR in cancers
Wang, Min; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(4), 1569-1574

Production Method 5

15862-34-7 15862-34-7
884495-39-0 884495-39-0
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Catalysts: Dimethylformamide ;  3 h, reflux
2.1 Reagents: Sodium methoxide ;  0 °C; 0 °C → rt; overnight, rt
3.1 Reagents: Stannous chloride Solvents: Ethyl acetate ;  4 h, reflux
3.2 Reagents: Sodium hydroxide Solvents: Water
Reference
[11C]GSK2126458 and [18F]GSK2126458, the first radiosynthesis of new potential PET agents for imaging of PI3K and mTOR in cancers
Wang, Min; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(4), 1569-1574

Production Method 6

6945-68-2 6945-68-2
884495-39-0 884495-39-0
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Sulfuric acid Solvents: Water ;  overnight, rt
2.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  2 h, reflux
3.1 Solvents: Methanol ;  overnight, rt
4.1 Reagents: Stannous chloride Solvents: Ethyl acetate ;  reflux
Reference
Alkylsulfonamide-containing quinazoline derivatives as potent and orally bioavailable PI3Ks inhibitors
Hei, Yuan-Yuan; et al, Bioorganic & Medicinal Chemistry, 2019, 27(20),

Production Method 7

1072-97-5 1072-97-5
884495-39-0 884495-39-0
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid ;  2 h, 50 °C
2.1 Reagents: Sodium nitrite ,  Sulfuric acid Solvents: Water ;  overnight, rt
3.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  2 h, reflux
4.1 Solvents: Methanol ;  overnight, rt
5.1 Reagents: Stannous chloride Solvents: Ethyl acetate ;  reflux
Reference
Alkylsulfonamide-containing quinazoline derivatives as potent and orally bioavailable PI3Ks inhibitors
Hei, Yuan-Yuan; et al, Bioorganic & Medicinal Chemistry, 2019, 27(20),

5-Bromo-2-methoxypyridin-3-amine Raw materials

5-Bromo-2-methoxypyridin-3-amine Preparation Products

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